Methyl (2Z)-3-methoxy-2-{2-[(E)-2-phenylvinyl]phenyl}acrylate

Specification

• CAS No.: 103455-29-4
• Molecular Formula: C19H18O3
• Molecular Weight: 294.3 g/mol
• IUPAC Name: methyl (E)-3-methoxy-2-[2-[(E)-2-phenylethenyl]phenyl]prop-2-enoate
• Standard InChI: InChI=1S/C19H18O3/c1-21-14-18(19(20)22-2)17-11-7-6-10-16(17)13-12-15-8-4-3-5-9-15/h3-14H,1-2H3/b13-12+,18-14+
• Standard InChI Key: VEJCBCPEURAYAS-MEAXDALNSA-N
• Isomeric SMILES: CO/C=C(\C1=CC=CC=C1/C=C/C2=CC=CC=C2)/C(=O)OC
• SMILES: COC=C(C1=CC=CC=C1C=CC2=CC=CC=C2)C(=O)OC
• Canonical SMILES: COC=C(C1=CC=CC=C1C=CC2=CC=CC=C2)C(=O)OC
• Appearance: Solid powder

Introduction

Methyl (2Z)-3-methoxy-2-{2-[(E)-2-phenylvinyl]phenyl}acrylate is a complex organic compound with a molecular formula of C19H18O3 and a molecular weight of approximately 294.3 g/mol. This compound belongs to the class of stilbenes, which are known for their diverse biological activities and applications in chemistry.

Synthesis and Preparation

While specific synthesis details for Methyl (2Z)-3-methoxy-2-{2-[(E)-2-phenylvinyl]phenyl}acrylate are not readily available, compounds with similar structures often involve reactions between appropriate aldehydes or acids with esterification or condensation steps. For instance, related compounds like cinnamic esters are synthesized using reactions involving cinnamic acids and alcohols in the presence of catalysts.

Chemical Identifiers

Identifier	Value
PubChem CID	5289085
Molecular Formula	C19H18O3
Molecular Weight	294.3 g/mol
InChI Key	VEJCBCPEURAYAS-MEAXDALNSA-N

Spectroscopic Data

Spectroscopic data for similar compounds typically include NMR and IR spectroscopy to confirm structural features. For instance, the presence of methoxy and vinyl groups would be indicated by specific signals in NMR spectra, while IR would show characteristic bands for carbonyl and vinyl groups.